Cas no 3922-36-9 (1,1,1,7-tetrachloroheptane)

• Product Name: 1,1,1,7-tetrachloroheptane
• CAS No: 3922-36-9
• MF: C₇H₁₂Cl₄
• MW: 237.982178688049
• CID: 1500623
• PubChem ID: 19821
• Update Time: 2025-04-21

1,1,1,7-tetrachloroheptane Chemical and Physical Properties

Names and Identifiers

• 1,1,1,7-tetrachloroheptane
• heptane, 1,1,1,7-tetrachloro-
• BRN 1742531
• 3922-36-9
• 4-01-00-00391 (Beilstein Handbook Reference)
• SCHEMBL6476782
• DTXSID10192480
• HIZWVJSDYNNBMS-UHFFFAOYSA-N

• Inchi： 1S/C7H12Cl4/c8-6-4-2-1-3-5-7(9,10)11/h1-6H2
• InChI Key： HIZWVJSDYNNBMS-UHFFFAOYSA-N
• SMILES： ClC(CCCCCCCl)(Cl)Cl

Computed Properties

• Exact Mass: 235.96956
• Monoisotopic Mass: 235.969311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 86.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0